Cas no 86971-28-0 (Benzoxazole, 2-[(3-pyridinylmethyl)thio]-)
86971-28-0 structure
Product Name:Benzoxazole, 2-[(3-pyridinylmethyl)thio]-
CAS No:86971-28-0
MF:C13H10N2OS
MW:242.296301364899
CID:659952
PubChem ID:1451548
Update Time:2025-04-19
Benzoxazole, 2-[(3-pyridinylmethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 2-[(3-pyridinylmethyl)thio]-
- 2-(pyridin-3-ylmethylsulfanyl)-1,3-benzoxazole
- AKOS008572863
- DTXSID80362951
- 2-(3-pyridylmethylsulfanyl)-1,3-benzoxazole
- CHEMBL150724
- 86971-28-0
-
- Inchi: 1S/C13H10N2OS/c1-2-6-12-11(5-1)15-13(16-12)17-9-10-4-3-7-14-8-10/h1-8H,9H2
- InChI Key: GMMGYYIWQAFHJT-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2O1)CC1C=NC=CC=1
Computed Properties
- Exact Mass: 242.05138412g/mol
- Monoisotopic Mass: 242.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 64.2Ų
Benzoxazole, 2-[(3-pyridinylmethyl)thio]- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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